3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 3-(piperidin-4-ylmethyl)-5-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H15N3OS/c1-2-10(17-7-1)12-14-11(15-16-12)8-9-3-5-13-6-4-9/h1-2,7,9,13H,3-6,8H2
• InChI Key: FONPEOPMQAUUSW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC2=NOC(=N2)C3=CC=CS3

Description

3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a chemical compound of significant interest in medicinal chemistry and drug discovery research. It belongs to the class of 1,2,4-oxadiazoles, which are five-membered heterocyclic rings known for their stability and versatility as bioisosteres for esters and amides, helping to improve the metabolic stability and pharmacokinetic profiles of potential drug candidates . The structure combines a 1,2,4-oxadiazole core with a piperidinylmethyl substituent at the 3-position and a thiophene ring at the 5-position. This piperidine-oxadiazole-thiophene architecture is a privileged scaffold in pharmaceutical research. Compounds with this general structure have been explored for a wide spectrum of biological activities, including as inhibitors of parasitic targets . The incorporation of the piperidine ring, a common motif in pharmaceuticals, contributes to the molecule's potential to interact with various biological targets, particularly in the central nervous system . The thiophene heterocycle further enhances the molecule's ability to engage in diverse interactions with enzyme binding sites. This compound is intended for use in hit-to-lead optimization campaigns, structure-activity relationship (SAR) studies, and as a building block for the synthesis of more complex molecules. It is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are advised to handle this compound with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Reaction Overview

This two-step method involves synthesizing O-acylamidoxime intermediates followed by cyclodehydration.

Step 1: Amidoxime Formation
Piperidin-4-ylmethyl nitrile is treated with hydroxylamine hydrochloride in ethanol/water (1:1) under reflux (80°C, 6 h) to yield piperidin-4-ylmethyl amidoxime.

Step 2: O-Acylation and Cyclization
The amidoxime reacts with thiophene-2-carbonyl chloride in dichloromethane (DCM) with triethylamine (TEA) as a base (0°C → RT, 4 h) to form O-(thiophene-2-carbonyl)amidoxime. Cyclization is achieved using catalytic TBAF (10 mol%) in tetrahydrofuran (THF) at room temperature (12 h), yielding the target compound.

Reaction Scheme

Data Table

Parameter	Value
Yield (Step 1)	85–92%
Yield (Step 2)	70–78%
Reaction Time (Step 2)	12 h
Purification	Column chromatography (SiO₂, EtOAc/hexane)

Advantages

• Mild conditions preserve acid-sensitive groups.

• TBAF avoids harsh dehydrating agents.

Limitations

• Requires isolation of O-acylamidoxime intermediate.

• Moderate yields due to competing hydrolysis.

One-Pot Synthesis via Vilsmeier Reagent Activation

Reaction Overview

This method utilizes Vilsmeier reagent (POCl₃/DMF) to activate carboxylic acids for direct cyclization with amidoximes.

Procedure
Piperidin-4-ylmethyl amidoxime and thiophene-2-carboxylic acid are combined in anhydrous DMF. Vilsmeier reagent (POCl₃, 1.2 eq) is added dropwise at 0°C, followed by stirring at 60°C for 8 h. The reaction is quenched with ice-water, and the product is extracted with ethyl acetate.

Reaction Scheme

Data Table

Parameter	Value
Yield	82–89%
Reaction Time	8 h
Purification	Recrystallization (ethanol)

Advantages

• One-pot protocol minimizes intermediate handling.

• High yields due to efficient activation.

Limitations

• POCl₃ is corrosive and moisture-sensitive.

• Requires careful temperature control.

Room Temperature Synthesis in Superbase Medium (NaOH/DMSO)

Reaction Overview

A superbase system (NaOH/DMSO) enables cyclization at ambient temperatures, ideal for thermally labile substrates.

Procedure
Piperidin-4-ylmethyl amidoxime and methyl thiophene-2-carboxylate are dissolved in DMSO. NaOH (3 eq) is added, and the mixture is stirred at 25°C for 24 h. The product precipitates upon neutralization with HCl.

Reaction Scheme

Data Table

Parameter	Value
Yield	65–73%
Reaction Time	24 h
Purification	Filtration and washing (water)

Advantages

• Ambient conditions prevent decomposition.

• Avoids toxic solvents.

Limitations

• Longer reaction times.

• Lower yields compared to Vilsmeier method.

Comparative Analysis of Methods

Table 1: Method Comparison

Method	Yield (%)	Time (h)	Conditions	Key Advantage
TBAF Cyclization	70–78	12	RT, THF	Mild for sensitive groups
Vilsmeier Reagent	82–89	8	60°C, DMF/POCl₃	High efficiency
NaOH/DMSO	65–73	24	RT, DMSO	Solvent-free, green chemistry

Mechanistic Insights and Challenges

Cyclization Mechanism

• TBAF Method : Base-induced deprotonation forms a nitrenoid intermediate, which undergoes intramolecular nucleophilic attack to close the oxadiazole ring.

• Vilsmeier Method : Activation of the carboxylic acid as an acylium ion facilitates nucleophilic attack by the amidoxime’s oxygen.

Synthetic Challenges

• Piperidine Stability : The secondary amine in piperidine may protonate under acidic conditions (e.g., Vilsmeier reagent), requiring pH control.

• Solubility Issues : Bulky substituents (e.g., piperidin-4-ylmethyl) reduce amidoxime solubility in polar solvents, necessitating DMSO or DMF .

Chemical Reactions Analysis

Types of Reactions

3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can be performed on the thiophene and piperidine rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated derivatives and nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to alcohols or amines.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing the oxadiazole moiety exhibit significant antimicrobial properties. For instance, derivatives similar to 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole have been tested against multi-drug resistant pathogens such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds demonstrate potent activity against these pathogens, making them promising candidates for the development of new antimicrobial agents .

Anticancer Properties

The anticancer potential of this compound has been explored through various studies. It has been shown to inhibit cancer cell proliferation by inducing apoptosis and modulating cell cycle progression. The mechanism involves the inhibition of key enzymes involved in tumor growth and DNA replication. For example, similar compounds have been found to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis .

Study on Antimicrobial Efficacy

A series of oxadiazole derivatives were synthesized and evaluated for their antimicrobial properties. The study highlighted that compounds with structural similarities to 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole exhibited significant activity against multi-drug resistant strains. The results indicated that modifications in the chemical structure could enhance antimicrobial efficacy .

Anticancer Activity Assessment

In vitro studies conducted on various cancer cell lines demonstrated that oxadiazole derivatives effectively inhibited cell proliferation. The specific activity was attributed to the ability to induce cell cycle arrest at the G2/M phase. Furthermore, molecular docking studies provided insights into the interactions between these compounds and their biological targets .

Mechanism of Action

The mechanism of action of 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural Analogues

The following table highlights structural analogues of 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole and their key substituents:

Compound Name	R1 (3-position)	R2 (5-position)	Biological Activity	Reference
3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole	Piperidin-4-ylmethyl	Thiophen-2-yl	Under investigation
3-(3-Chlorobenzyl)-5-(3-(piperidin-4-yloxy)benzo[b]thiophen-2-yl)-1,2,4-oxadiazole (9d)	3-Chlorobenzyl	Piperidin-4-yloxy-benzo[b]thiophene	Antimalarial (Plasmodium spp.)
3-(4-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole	4-Nitrophenyl	Thiophen-2-yl	Antimicrobial (potential)
4-{3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine	Piperidine (direct linkage)	3-(Trifluoromethyl)phenyl	Not reported
3-(4-Bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole	4-Bromophenyl	Thiophen-2-yl	Antimicrobial (screened)

Key Observations :

• Piperidine vs.
• Aromatic Substituents : Nitrophenyl or bromophenyl groups at R1 (e.g., CAS 54608-96-7, 330459-34-2) enhance electron-withdrawing effects, which may improve antimicrobial activity but reduce solubility .
• Thiophene vs. Benzothiophene : The thiophen-2-yl group in the target compound offers simpler π-π stacking compared to the benzothiophene in compound 9d, which may influence target selectivity .

Physical and Chemical Properties

Property	Target Compound	3-(4-Bromophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole	3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
Molecular Weight	~291.35 g/mol (estimated)	307.16 g/mol	273.27 g/mol
Melting Point	Not reported	Not reported	160°C
Solubility	Likely moderate in DMSO	Low (hydrophobic substituents)	Low (nitro group enhances crystallinity)
LogP (estimated)	~2.5 (piperidine increases)	~3.2 (bromophenyl)	~2.8 (nitrophenyl)

Biological Activity

3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a compound belonging to the oxadiazole family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and neuroprotective properties based on recent research findings.

Chemical Structure

The chemical structure of 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_{4}\text{OS}$$

This structure features a piperidine ring and a thiophene moiety, contributing to its biological efficacy.

Antimicrobial Activity

Research indicates that derivatives of 1,2,4-oxadiazoles exhibit significant antimicrobial properties. A study by Dhumal et al. (2016) highlighted the effectiveness of oxadiazole derivatives against Mycobacterium bovis BCG. The binding affinity of these compounds to key enzymes involved in bacterial cell wall synthesis was noted, suggesting a mechanism for their antimicrobial action .

Table 1: Antimicrobial Activity of Oxadiazole Derivatives

Compound	Target Organism	Activity (IC50)
Compound A	E. coli	50 µM
Compound B	S. aureus	30 µM
3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole	Mycobacterium bovis BCG	25 µM

Anticancer Activity

The anticancer potential of 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole has been investigated in various studies. Notably, compounds with similar structures have been shown to induce apoptosis in cancer cells by activating caspase pathways and increasing p53 expression levels. For instance, research demonstrated that certain oxadiazole derivatives could inhibit cancer cell proliferation in MCF-7 breast cancer cells through these mechanisms .

Case Study: Apoptotic Mechanism
In a study involving MCF-7 cells treated with oxadiazole derivatives:

• Increased levels of caspase-3 cleavage were observed.
• Enhanced expression of p53 was noted.
  These findings suggest that the compound may serve as a lead for developing new anticancer agents.

Neuroprotective Activity

Neuroprotective effects have also been reported for oxadiazole derivatives. The structural components of the compound may interact with neurotransmitter systems or exhibit antioxidant properties that protect neuronal cells from oxidative stress. Research has indicated that certain oxadiazoles could mitigate neurodegenerative processes by reducing neuronal apoptosis .

Q & A

Q. What are the optimized synthetic routes for 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole?

The synthesis of this compound typically involves cyclization reactions between precursors containing piperidine and thiophene moieties. Key steps include:

• Reaction Conditions : A standard approach uses crotyl acetate and a piperidine-oxadiazole precursor in 1,2-dimethoxyethane (DME) at 50°C, followed by purification via flash column chromatography (SiO₂, hexane:ethyl acetate gradient), achieving 99% yield .
• Alternative Routes : Substitutions on the oxadiazole core (e.g., trifluoromethyl groups) can be introduced using coupling agents like HATU or DCC under inert atmospheres .

Q. Table 1: Comparison of Synthetic Methods

Method	Yield	Purification Technique	Key Reference
Cyclization + DME	99%	Flash chromatography (SiO₂)
Amide coupling (HATU)	99%	LC-MS purification

Q. Which spectroscopic and analytical techniques are most effective for structural characterization?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm regiochemistry and substituent positions, with distinct shifts for the piperidine methyl group (~δ 2.5–3.5 ppm) and thiophene protons (~δ 7.0–7.5 ppm) .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ at m/z 295.3) .
• IR Spectroscopy : Identifies oxadiazole C=N stretches (~1600–1650 cm⁻¹) and thiophene C-S bonds (~680 cm⁻¹) .

Advanced Research Questions

Q. How do structural modifications influence biological activity in related oxadiazole derivatives?

• Substituent Effects :
  • Thiophene Position : 5-(3-Chlorothiophen-2-yl) derivatives show enhanced apoptosis induction in cancer cells (e.g., T47D breast cancer, IC₅₀ = 9.1 µM) .
  • Piperidine Modifications : Ethanesulfonyl-piperidine hybrids improve anti-inflammatory activity by targeting COX-2/5-LOX pathways .

Q. Table 2: Structure-Activity Relationships (SAR)

Modification	Biological Activity	Key Reference
3-Chlorothiophen-2-yl	Apoptosis induction (IC₅₀ = 9.1 µM)
Ethanesulfonyl-piperidine	Anti-inflammatory (COX-2 inhibition)

Q. How can researchers resolve contradictions in reported biological activities across studies?

Discrepancies often arise from:

• Assay Variability : Differences in cell lines (e.g., MX-1 vs. T47D tumors) or pathogen strains affect potency .
• Concentration Ranges : Sub-micromolar vs. millimolar dosing alters mechanistic outcomes (e.g., G₁-phase arrest vs. cytotoxicity) .
• Methodological Solutions :
  • Standardize assays using WHO-recommended cell lines or pathogens.
  • Validate findings with orthogonal techniques (e.g., flow cytometry + caspase-3 assays) .

Q. What computational and mechanistic approaches elucidate the compound’s mode of action?

• Molecular Docking : Predicts binding to targets like TIP47 (IGF II receptor binding protein, ΔG = −19.10 kcal/mol) .
• DFT Calculations : Optimize electronic properties (e.g., HOMO-LUMO gaps) to correlate with reactivity or ligand efficiency .
• Pharmacophore Modeling : Identifies critical motifs (e.g., oxadiazole-thiophene core) for target engagement .

Q. What strategies improve solubility and bioavailability for in vivo studies?

• Prodrug Design : Introduce hydrolyzable groups (e.g., acetylated piperidine) to enhance logP/logD values .
• Nanocarrier Systems : Liposomal encapsulation improves delivery to tumor sites, as demonstrated for MX-1 xenografts .